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Dithiazanine lodide: Key Safety Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dithiazanine lodide

CAS No.: 514-73-8

Cat. No.: S526335

The table below summarizes the critical hazards associated with dithiazanine iodide, based on the search

results.
Hazard Aspect Details
Historical Severe Associated with fatal cases of severe acidosis and shock; market withdrawals
Toxicity occurred in several countries due to safety concerns [1].
Human Lethal Estimated at 4-16 mglkg by oral ingestion [2] [3].
Dose
GHS Hazard H300: Fatal if swallowed [3].
Statements
Current Status Primarily used as a veterinary anthelmintic for dogs due to its toxicity profile

[1] [3].

Frequently Asked Questions (FAQSs)

Given the lack of specific protocols, here are answers to some anticipated questions based on the general

safety data.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s526335?utm_src=pdf-body
https://www.smolecule.com/products/s526335?utm_src=pdf-interest
https://www.smolecule.com/products/s526335?utm_src=pdf-body
https://go.drugbank.com/salts/DBSALT001680
https://cdek.pharmacy.purdue.edu/api/104779/
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://go.drugbank.com/salts/DBSALT001680
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.smolecule.com/products/s526335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Q1: What is the primary safety concern when working with dithiazanine iodide? The foremost
concern is its high and potentially fatal toxicity, historically linked to severe metabolic acidosis and
shock [1]. Its narrow therapeutic index (lethal dose of 4-16 mg/kg) demands extreme caution to

prevent accidental ingestion or exposure [2] [3].

e Q2: Has dithiazanine iodide been banned? It has not been universally banned but has been
withdrawn from the market in several countries (e.g., France and Italy) due to its severe adverse

effects. It remains available in some regions, primarily for veterinary use [1] [3].

¢ Q3: What personal protective equipment (PPE) is recommended? While the search results do not
specify PPE, given the compound's toxicity and danger upon ingestion, standard laboratory practice
would necessitate wearing appropriate gloves, a lab coat, and safety goggles. Handling the

substance in a fume hood is also prudent to prevent aerosol inhalation.

Proposed Experimental Workflow for Safety
Assessment

Since specific protocols for "acidic shock prevention" are not available, the following diagram outlines a
general, high-level workflow for safely assessing the properties of a high-risk compound like dithiazanine

iodide. This emphasizes a structured approach to risk management.
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Conduct Literature Review
& Consult SDS

Perform Initial Risk Assessment
(Identify Hazards: e.g., Toxicity, Acidosis)

Define Mitigation Controls

(PPE, Fume Hood, Emergency Procedures)

Execute Procedure with Monitoring

Document Process & Findings
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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